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Compound of Interest

Compound Name: Caloxetate trisodium

Cat. No.: B15396159 Get Quote

Disclaimer: This document provides general guidance for the proper disposal of caloxetate
trisodium based on available chemical information and standard laboratory safety practices. It

is essential to consult your institution's Environmental Health and Safety (EHS) department and

adhere to all local, state, and federal regulations before proceeding with any disposal method.

Caloxetate trisodium is a chelating agent used as an excipient in medical imaging

formulations.[1] While it is generally shipped as a non-hazardous chemical, proper disposal

procedures are crucial to ensure laboratory safety and environmental compliance.[2]

Hazard Assessment and Personal Protective Equipment
(PPE)
Before handling caloxetate trisodium for disposal, it is imperative to conduct a thorough

hazard assessment. Although not classified as hazardous for transport, it is prudent to treat it

as a potential irritant.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles.

Hand Protection: Nitrile or latex gloves.

Body Protection: A standard laboratory coat.
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Disposal of Unused Caloxetate Trisodium (Solid Form)
Solid, unused caloxetate trisodium should be disposed of as non-hazardous chemical waste.

Step-by-Step Protocol:

Segregation: Ensure that the caloxetate trisodium waste is not mixed with hazardous

materials, as this would require the entire mixture to be treated as hazardous waste.[3]

Packaging: Place the solid caloxetate trisodium in a clearly labeled, sealed container. The

label should include the chemical name ("Caloxetate Trisodium") and the words "Non-

Hazardous Waste."

Collection: Transfer the container to your laboratory's designated non-hazardous solid waste

collection area.

Documentation: Log the disposal in your laboratory's chemical inventory and waste records.

Disposal of Aqueous Solutions of Caloxetate Trisodium
Aqueous solutions of caloxetate trisodium can typically be disposed of down the sanitary

sewer, provided the concentration and volume are within acceptable limits and the solution

does not contain any other hazardous substances.

Quantitative Disposal Parameters
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Parameter Guideline Rationale

Concentration Limit < 1% (w/v)

To minimize the impact on

aquatic life and wastewater

treatment processes.

pH Range 6.0 - 9.0

To prevent corrosion of

plumbing and disruption of the

wastewater treatment facility's

biological processes.

Maximum Volume
A few hundred milliliters per

day

To avoid overloading the local

wastewater system with a

single chemical.

Prohibited Contaminants

Heavy metals, halogenated

organic compounds, strong

acids or bases, and other

substances classified as

hazardous waste.[4]

To comply with environmental

regulations and prevent the

release of toxic substances

into the environment.

Experimental Protocol for Neutralization and Dilution (if necessary):

If your caloxetate trisodium solution does not meet the pH criteria, it must be neutralized

before disposal.

Testing the pH: Use a calibrated pH meter or pH indicator strips to determine the pH of the

solution.

Neutralization:

If the pH is below 6.0, add a dilute solution of a weak base (e.g., 1% sodium bicarbonate)

dropwise while stirring until the pH is within the acceptable range.

If the pH is above 9.0, add a dilute solution of a weak acid (e.g., 1% acetic acid) dropwise

while stirring until the pH is within the acceptable range.

Dilution: If the concentration of caloxetate trisodium is above 1%, dilute the solution with

water to bring it below this threshold.
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Sewer Disposal: Pour the neutralized and diluted solution down a laboratory sink drain,

followed by flushing with a copious amount of water (at least 20 times the volume of the

disposed solution).

Disposal of Empty Containers
Empty containers that held caloxetate trisodium should be triple-rinsed before disposal.[4]

Step-by-Step Protocol:

Rinsing: Rinse the container thoroughly with water at least three times.

Rinsate Disposal: The rinsate from the first rinse should be collected and disposed of as

aqueous caloxetate trisodium waste. Subsequent rinsates can typically be disposed of

down the drain.

Defacing: Remove or deface the original label on the container to prevent misidentification.

Disposal: Dispose of the clean, empty container in the appropriate laboratory glass or plastic

recycling bin.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

caloxetate trisodium.
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Start: Caloxetate Trisodium Waste

Is the waste in solid form?

Package in a labeled, sealed container for non-hazardous solid waste.

Yes

Aqueous Solution

No

End of Process

Does the solution contain any hazardous contaminants?

Dispose of as hazardous waste according to institutional protocols.

Yes

Is the concentration < 1%?

No

Dilute with water to < 1%.

No

Is the pH between 6.0 and 9.0?

Yes

Neutralize with a weak acid or base.

No

Dispose of down the sanitary sewer with copious amounts of water.

Yes

Click to download full resolution via product page

Caption: Disposal decision workflow for caloxetate trisodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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